Cas no 2680544-98-1 (2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid)

• Product Name: 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid
• CAS No: 2680544-98-1
• MF: C₁₀H₈F₃N₅O₃
• MW: 303.197431564331
• CID: 5631119
• PubChem ID: 165935641
• Update Time: 2025-10-29

2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[6-(2,2,2-trifluoroacetamido)-9H-purin-9-yl]propanoic acid
• EN300-28290818
• 2680544-98-1
• 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid

• Inchi： 1S/C10H8F3N5O3/c1-4(8(19)20)18-3-16-5-6(14-2-15-7(5)18)17-9(21)10(11,12)13/h2-4H,1H3,(H,19,20)(H,14,15,17,21)
• InChI Key： AMYQDMSIJVTJAL-UHFFFAOYSA-N
• SMILES： FC(C(NC1=C2C(=NC=N1)N(C=N2)C(C(=O)O)C)=O)(F)F

Computed Properties

• Exact Mass: 303.05792362g/mol
• Monoisotopic Mass: 303.05792362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 110Ų

Additional information on 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid

Comprehensive Overview of 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid (CAS No. 2680544-98-1)

The compound 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid (CAS No. 2680544-98-1) is a specialized purine derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique trifluoroacetamido group attached to the purine core, which enhances its stability and reactivity in various applications. Researchers are increasingly interested in this compound due to its potential role in drug discovery, enzyme inhibition, and nucleic acid modification. Its structural complexity and functional groups make it a valuable candidate for medicinal chemistry and bioconjugation studies.

In recent years, the demand for high-purity purine derivatives like 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid has surged, driven by advancements in targeted therapy and precision medicine. The compound's ability to interact with biological systems at the molecular level has made it a focal point for studies on cancer therapeutics and antiviral agents. Additionally, its CAS No. 2680544-98-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in life sciences and biotechnology.

One of the key advantages of 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid is its versatility in chemical synthesis. The trifluoroacetamido moiety provides a robust handle for further functionalization, enabling researchers to tailor the compound for specific applications. This feature aligns with the current trend in custom synthesis and molecular design, where modular compounds are highly sought after. Moreover, its compatibility with click chemistry and cross-coupling reactions opens doors to innovative biomaterial development.

The compound's potential in diagnostic applications is another area of interest. With the rise of theranostics—a combination of therapy and diagnostics—2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid could play a pivotal role in developing molecular probes and imaging agents. Its fluorescence properties and ability to bind selectively to biological targets make it a promising candidate for non-invasive imaging techniques, such as PET scans and fluorescence microscopy.

From a sustainability perspective, the synthesis of 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid can be optimized using green chemistry principles. Researchers are exploring eco-friendly solvents and catalytic systems to reduce the environmental impact of its production. This aligns with the global push toward sustainable pharmaceuticals and green manufacturing, addressing concerns about chemical waste and carbon footprint.

In summary, 2-6-(2,2,2-trifluoroacetamido)-9H-purin-9-ylpropanoic acid (CAS No. 2680544-98-1) represents a cutting-edge compound with multifaceted applications in biomedical research and industrial chemistry. Its unique properties and adaptability position it as a valuable tool for scientists tackling challenges in healthcare, materials science, and environmental sustainability. As research continues to uncover its full potential, this compound is poised to become a cornerstone in next-generation scientific innovations.